![molecular formula C15H18N2OS B5873747 2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide](/img/structure/B5873747.png)
2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide, also known as MTAPA, is a chemical compound that belongs to the class of amides. It has been studied for its potential use in various scientific research applications due to its unique properties.
Mechanism of Action
The exact mechanism of action of 2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins that contribute to pain and inflammation. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have a low toxicity profile, making it a potential candidate for further study in animal models and clinical trials.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide in lab experiments is its ability to inhibit the activity of COX-2 enzyme, which is involved in the production of prostaglandins that contribute to pain and inflammation. This makes it a potential candidate for the treatment of pain and inflammation. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for the treatment of cancer.
One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. Additionally, further studies are needed to determine its efficacy and safety in animal models and clinical trials.
Future Directions
There are several potential future directions for the use of 2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide in scientific research. One potential direction is the development of this compound-based drugs for the treatment of pain and inflammation. Additionally, further studies are needed to determine its efficacy and safety in animal models and clinical trials for the treatment of cancer. This compound could also be studied for its potential use in other areas, such as neurodegenerative diseases and autoimmune disorders.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential use in various scientific research applications. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, this compound has been studied for its potential use in the treatment of cancer. Further studies are needed to determine its efficacy and safety in animal models and clinical trials.
Synthesis Methods
2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide can be synthesized by reacting 2-thienylmethylamine with 4-nitrobenzoyl chloride in the presence of triethylamine. The resulting intermediate is then reduced with sodium borohydride to yield this compound. The synthesis method is relatively straightforward and can be carried out in a laboratory setting.
Scientific Research Applications
2-methyl-N-{4-[(2-thienylmethyl)amino]phenyl}propanamide has been studied for its potential use in various scientific research applications. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
2-methyl-N-[4-(thiophen-2-ylmethylamino)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS/c1-11(2)15(18)17-13-7-5-12(6-8-13)16-10-14-4-3-9-19-14/h3-9,11,16H,10H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXVDZJCQTLHGCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.